Cas no 2387598-94-7 (2-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)butan-1-ol)

• Product Name: 2-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)butan-1-ol
• CAS No: 2387598-94-7
• MF: C₁₁H₁₃BrClN₃O
• MW: 318.597420454025
• CID: 5280101
• Update Time: 2026-03-09

2-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-7-chloro-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)butan-1-ol
• Pyrazolo[1,5-a]pyrimidine-5-ethanol, 3-bromo-7-chloro-β-ethyl-2-methyl-
• 2-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)butan-1-ol

• Inchi： 1S/C11H13BrClN3O/c1-3-7(5-17)8-4-9(13)16-11(14-8)10(12)6(2)15-16/h4,7,17H,3,5H2,1-2H3
• InChI Key： FXAHNTXLGVXYER-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN2C(=CC(C(CO)CC)=NC2=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4

Additional information on 2-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)butan-1-ol

2-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)butan-1-ol: A Promising Compound in Pharmaceutical Research

2-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)butan-1-ol (CAS No. 2387598-94-7) is a novel pyrazolo[1,5-a]pyrimidine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique chemical structure and potential biological activities. This synthetic compound exhibits complex functional group arrangements, including a bromine atom at the 3-position, a chlorine atom at the 7-position, and a methyl group at the 2-position of the pyrazolo[1,5-a]pyrimidine ring. The butan-1-ol moiety further contributes to its hydrophilic properties and drug-like characteristics. Recent research studies have highlighted its potential applications in targeted therapy and disease-modifying treatments, making it a subject of ongoing scientific investigation.

The chemical structure of this compound is a critical factor in determining its pharmacological profile. The pyrazolo[1,5-a]pyrimidine ring system is known for its structural versatility and functional diversity, often serving as a scaffold for drug molecules with multitarget effects. The bromine and chlorine substituents at positions 3 and 7, respectively, are strategically positioned to enhance electrophilic reactivity and metabolic stability, while the methyl group at position 2 provides steric hindrance and conformational flexibility. The butan-1-ol chain at the terminal end further modulates solubility and cellular permeability, which are essential parameters for drug development. These structural features collectively contribute to the compound's bioavailability and target-specific interactions.

Recent advancements in medicinal chemistry have underscored the importance of heterocyclic scaffolds like the pyrazolo[1,5-a]pyrimidine ring in the design of novel therapeutics. The bromine and chlorine substituents in this compound are particularly noteworthy, as they can modulate electronic effects and hydrophobic interactions. For instance, the bromine atom at position 3 may enhance reactivity toward enzymatic degradation, while the chlorine atom at position 7 could influence protein binding and drug-receptor interactions. These substituent effects are critical for optimizing the therapeutic index and selectivity of the compound in clinical applications.

Current research trends in pharmacology emphasize the development of multitarget drugs capable of addressing complex diseases such as cancer and neurodegenerative disorders. The pyrazolo[1,5-a]pyrimidine scaffold in this compound is particularly promising due to its ability to interact with multiple biological targets. For example, the butan-1-ol group may facilitate hydrogen bonding with proteins, while the bromine and chlorine atoms could engage in electrostatic interactions with receptor sites. These intermolecular interactions are crucial for the compound's efficacy in targeted therapies and disease modulation.

Recent studies on drug discovery have highlighted the role of heterocyclic compounds in antitumor and anti-inflammatory applications. The pyrazolo[1,5-a]pyrimidine ring system is known to exhibit cytotoxic effects against cancer cells and anti-inflammatory properties in inflammatory models. The bromine and chlorine substituents in this compound may further enhance these pharmacological activities by modulating cellular signaling pathways. For instance, the bromine atom could induce apoptosis in cancer cells, while the chlorine atom might inhibit inflammatory cytokine production. These mechanistic insights are critical for understanding the therapeutic potential of the compound.

Synthetic methodologies for the preparation of 2-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)butan-1-ol have been explored in recent organic chemistry research. The pyrazolo[1,5-a]pyrimidine ring is typically synthesized through condensation reactions involving 1,3-diazine derivatives and carbonyl compounds. The bromine and chlorine substituents are introduced through electrophilic substitution reactions, which require controlled conditions to ensure selectivity and yield. The butan-1-ol group is often incorporated via alkylation or hydroxylation reactions, which are critical for achieving the desired chemical structure and functional properties.

Computational studies have also played a pivotal role in elucidating the potential applications of this compound. Molecular docking simulations have predicted binding interactions between the pyrazolo[1,5-a]pyrimidine scaffold and target proteins, such as kinases and enzymes involved in cancer progression. These computational models suggest that the bromine and chlorine substituents may enhance binding affinity and selectivity for specific targets, which is essential for drug development. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the compound, further supporting its therapeutic potential.

In vivo studies are currently underway to evaluate the pharmacokinetic and pharmacodynamic profiles of this compound. Preliminary animal models have demonstrated promising antitumor effects and anti-inflammatory properties, suggesting that the compound may be a viable candidate for clinical development. However, toxicological assessments are still required to ensure safety and efficacy in human trials. These experimental studies are critical for translating the chemical potential of the compound into real-world therapeutic applications.

The pyrazolo[1,5-a]pyrimidine scaffold in this compound is also being explored for its potential in neuropharmacology. Recent research has indicated that compounds with heterocyclic rings can modulate neurotransmitter systems and neuroinflammatory responses, making them promising candidates for neurodegenerative diseases such as Alzheimer's and Parkinson's. The bromine and chlorine substituents may further enhance these neuropharmacological effects by modulating signal transduction pathways and inflammatory responses in the central nervous system.

Environmental considerations are also important in the development of this compound. The synthesis and disposal of chemical substances must be evaluated for their ecological impact and sustainability. Recent green chemistry initiatives have focused on minimizing waste and reducing energy consumption in the synthesis of heterocyclic compounds. These sustainable practices are essential for ensuring the long-term viability of pharmaceutical research and development.

In conclusion, 2-(3-bromo-7-chloro-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)butan-1-ol (CAS No. 2387598-94-7) represents a significant advancement in pharmaceutical chemistry. Its unique chemical structure, potential biological activities, and multitarget effects make it a promising candidate for novel therapeutics in cancer, neurodegenerative disorders, and inflammatory conditions. Ongoing research in drug discovery, synthetic methodologies, and computational modeling is critical for further elucidating its therapeutic potential and clinical applications. As pharmaceutical science continues to evolve, compounds like this pyrazolo[1,5-a]pyrimidine derivative may play a pivotal role in the development of targeted therapies and disease-modifying treatments.